Cas no 71759-87-0 (4-Iodo-1-methyl-1H-imidazole)

4-Iodo-1-methyl-1H-imidazole Properties

Names and Identifiers

• 4-iodo-1-methyl-1H-Imidazole
• 4-Iodo-1-methylimidazole
• 1-Methyl-4-iodoimidazole
• 4-iodo-1-methyl-imidazole
• 1H-Imidazole, 4-iodo-1-methyl-
• PubChem8046
• 4-Iodo-I-methyl-1H-imidazole
• 1-Methyl-4-iodo-1H-imidazole
• 4-iodo-1-methyl-1-H-imidazole
• HUQSHNLGOKQVHA-UHFFFAOYSA-
• HUQSHNLGOKQVHA-UHFFFAOYSA-N
• STL556014
• BBL102215
• RP04643
• VI10147
• PB23238
• SY008
• 4-iodo-1-methyl-1H-imidazole
• AM804272
• AC-4601
• DTXSID80378476
• SY008696
• CS-W003987
• EN300-204963
• MFCD01632214
• 71759-87-0
• AKOS015906527
• SCHEMBL84075
• J-515543
• InChI=1/C4H5IN2/c1-7-2-4(5)6-3-7/h2-3H,1H3
• FT-0641364
• A837316
• PS-3336
• DB-055567
• 1-Methyl-4-iodoimidazole; 4-Iodo-1-methyl-1H-imidazole;
• +Expand

• MDL： MFCD01632214
• InChIKey： HUQSHNLGOKQVHA-UHFFFAOYSA-N
• Inchi： 1S/C4H5IN2/c1-7-2-4(5)6-3-7/h2-3H,1H3
• SMILES： IC1=C([H])N(C([H])=N1)C([H])([H])[H]

Computed Properties

• Exact Mass: 207.95000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 207.95
• Heavy Atom Count: 7
• Complexity: 66.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 17.8

Experimental Properties

• LogP: 1.02470
• PSA: 17.82000
• Boiling Point: 299°C at 760 mmHg
• Melting Point: 51-54°C
• Flash Point: 134.6℃
• Density: 2.07

4-Iodo-1-methyl-1H-imidazole Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

4-Iodo-1-methyl-1H-imidazole Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%